Cas no 2680893-89-2 (tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate)

• Product Name: tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate
• CAS No: 2680893-89-2
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 5625727
• PubChem ID: 165931554
• Update Time: 2025-05-20

tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-bromo-3-(2-methylpropoxy)phenyl]carbamate
• 2680893-89-2
• EN300-28297641
• tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate

• Inchi： 1S/C15H22BrNO3/c1-10(2)9-19-13-8-11(6-7-12(13)16)17-14(18)20-15(3,4)5/h6-8,10H,9H2,1-5H3,(H,17,18)
• InChI Key： NHNWPCDFLVRTJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate

tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate, identified by the CAS number 2680893-89-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromine atom, and a 2-methylpropoxy substituent attached to a phenyl ring. The combination of these functional groups makes it a versatile compound with potential applications in various chemical and pharmaceutical industries.

The synthesis of tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate involves advanced organic synthesis techniques, including nucleophilic substitution and carbonyl chemistry. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, making this compound more accessible for large-scale production. Researchers have also explored the use of green chemistry principles in its synthesis, reducing the environmental impact of the manufacturing process.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its bromine atom and tert-butyl group contribute to its stability and bioavailability, making it a valuable intermediate in drug design. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways.

Moreover, the compound's phenyl ring with substituents provides a platform for further functionalization. Scientists have explored its use as a building block for constructing more complex molecules with enhanced biological activity. Recent research has highlighted its role in the synthesis of novel antibiotics, where its structure serves as a scaffold for incorporating additional functional groups that enhance antimicrobial properties.

The chemical stability of tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate has also been a topic of interest. Studies have shown that it exhibits excellent thermal stability, making it suitable for high-temperature applications in industrial settings. Additionally, its resistance to hydrolysis under certain conditions makes it ideal for use in aqueous environments, such as in pharmaceutical formulations.

In conclusion, tert-butyl N-4-bromo-3-(2-methylpropoxy)phenylcarbamate is a multifaceted compound with diverse applications across various industries. Its unique structure and chemical properties make it a valuable tool in organic synthesis and drug development. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing scientific and technological innovations.